Cas no 107415-56-5 (N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine)

• Product Name: N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine
• CAS No: 107415-56-5
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 5735235
• PubChem ID: 956447
• Update Time: 2025-05-21

N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• CS-0230885
• Z48861628
• AKOS034401579
• EN300-106039
• N-(4-ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine
• 107415-56-5
• 2-Thiazolamine, N-(4-ethoxyphenyl)-4,5-dimethyl-
• N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine

• Inchi： 1S/C13H16N2OS/c1-4-16-12-7-5-11(6-8-12)15-13-14-9(2)10(3)17-13/h5-8H,4H2,1-3H3,(H,14,15)
• InChI Key： CPSSYNIAVMTWFG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 388.9±44.0 °C at 760 mmHg
• Flash Point: 189.0±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 5.18±0.10(Predicted)

N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine

Introduction to N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine (CAS No: 107415-56-5)

N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine is a compound with the CAS registry number 107415-56-5. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing a sulfur atom and a nitrogen atom in the ring structure. The molecule features a substituted phenyl group attached to the nitrogen atom of the thiazole ring, specifically an ethoxy-substituted phenyl group at the para position.

The structure of this compound can be described as follows: the thiazole ring consists of a five-membered aromatic system with sulfur at position 1 and nitrogen at position 3. At positions 4 and 5 of the thiazole ring, there are methyl groups attached. The nitrogen at position 2 of the thiazole is substituted with a para-ethoxyphenyl group. This substitution pattern suggests that the compound may exhibit unique electronic and steric properties, which could be advantageous in various chemical applications.

Recent studies have highlighted the potential of N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine in drug discovery and material science. Its structure makes it a promising candidate for exploring biological activities such as anti-inflammatory, antioxidant, or antimicrobial properties. Additionally, its thiazole core is known to participate in various chemical reactions, making it a versatile building block in organic synthesis.

In terms of synthesis, this compound can be prepared through several routes depending on the starting materials and reaction conditions. One common approach involves the condensation of an appropriate amine with a thioamide or thiourea derivative under suitable conditions to form the thiazole ring. The substitution pattern on the phenyl group can be controlled during the synthesis to tailor the properties of the final product.

The physical properties of N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine include its melting point and solubility characteristics, which are critical for its application in different fields. Its solubility in organic solvents suggests that it could be used in reactions requiring such solvents or as an additive in formulations where solubility is essential.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of this compound is crucial for its safe handling and disposal. Recent research has focused on evaluating its biodegradability under various environmental conditions to ensure minimal ecological impact.

In conclusion, N-(4-Ethoxyphenyl)-4,5-dimethyl-1,3-thiazol-2-amine (CAS No: 107415-56-5) is a structurally interesting compound with potential applications across multiple disciplines due to its unique chemical properties and versatile functional groups.